Daidzein 7-O-glucuronide

• CAS: 38482-80-3
• Molecular Formula: C21H18O10
• Molecular Weight: 430.4 g/mol
• InChI: InChI=1S/C21H18O10/c22-10-3-1-9(2-4-10)13-8-29-14-7-11(5-6-12(14)15(13)23)30-21-18(26)16(24)17(25)19(31-21)20(27)28/h1-8,16-19,21-22,24-26H,(H,27,28)/t16-,17-,18+,19-,21+/m0/s1
• InChIKey: MMIBOZXVZLENRZ-ZFORQUDYSA-N

Daidzein 7-O-glucuronide CAS 38482-80-3: Analytical Standard for Isoflavone Metabolism Research

Daidzein 7-O-glucuronide (CAS: 38482-80-3) is an O-glucuronide conjugate of the soy isoflavone daidzein, formed endogenously via phase II metabolism by UDP-glucuronosyltransferase (UGT) enzymes [1]. As the predominant circulating metabolite following daidzein ingestion in humans and rodents, this compound exists as a polar, water-soluble conjugate rather than the parent aglycone [2]. Commercially available reference standards of daidzein 7-O-glucuronide are typically supplied with verified chromatographic purity (≥97% by HPLC) and are employed in analytical method development, pharmacokinetic studies, and metabolomic investigations . Unlike the parent aglycone daidzein (MW 254.24), the glucuronide conjugate possesses a molecular weight of 430.36 g/mol (C₂₁H₁₈O₁₀) and exhibits distinct physicochemical properties including increased aqueous solubility and altered chromatographic retention behavior .

Intact daidzein 7-O-glucuronide reference standard for direct conjugate quantification in biofluids

Supports LC-MS/MS and UHPLC-MS/MS method development with verified chromatographic purity

Enables positional isomer discrimination (7-O- vs. 4′-glucuronide) in metabolomic profiling

• [1] Beekmann K, et al. The effect of glucuronidation on isoflavone induced estrogen receptor (ER)α and ERβ mediated coregulator interactions. J Steroid Biochem Mol Biol. 2015 Nov;154:245-53. doi: 10.1016/j.jsbmb.2015.09.002. View Source
• [2] Hosoda K, et al. Plasma profiling of intact isoflavone metabolites by high-performance liquid chromatography and mass spectrometric identification of flavone glycosides daidzin and genistin in human plasma after administration of kinako. Drug Metab Dispos. 2008 Aug;36(8):1485-1495. doi: 10.1124/dmd.108.021006. View Source

Why Daidzein Aglycone Cannot Substitute for Daidzein 7-O-glucuronide in Analytical and Biological Studies

Substituting daidzein aglycone or alternative daidzein conjugates for daidzein 7-O-glucuronide introduces substantial experimental error due to fundamental differences in molecular identity, analytical behavior, and biological activity. In biological matrices, daidzein exists as a complex mixture of multiple phase II conjugates—including daidzein-7-glucuronide, daidzein-4′-glucuronide, daidzein-7-sulfate, daidzein-4′-sulfate, and mixed sulfoglucuronides—each requiring chromatographic resolution for accurate quantification [1]. Enzymatic deconjugation with β-glucuronidase/sulfatase, a common but imprecise approach, yields total aglycone content but eliminates conjugate-specific information essential for understanding tissue-specific metabolism and inter-individual variability [2]. Moreover, glucuronidation fundamentally alters the estrogen receptor (ER) activation profile: daidzein 7-O-glucuronide exhibits 8- to 4400-fold lower potency than daidzein aglycone in modulating ERα-LBD and ERβ-LBD coregulator interactions, with a distinct shift toward preferential ERα activation [3]. For analytical reference applications, only the authenticated glucuronide standard—not daidzein aglycone—provides the correct retention time, mass transition, and calibration response needed for accurate conjugate quantification in LC-MS/MS and UHPLC-MS/MS workflows [4].

Target

Daidzein 7-O-glucuronide

Authenticated conjugate standard; distinct retention time, mass transition, and calibration response

Common Substitute

Daidzein aglycone / total aglycone after hydrolysis

Retention and MS behavior may not transfer; calibration bias likely. Enzymatic deconjugation obscures conjugate-specific information and positional isomer identity.

ER modulation potency differs markedly between conjugate and aglycone; extrapolation may shift receptor activity interpretation. Direct substitution is not supported without validated conjugate-specific reference standards.

• [1] Hosoda K, et al. Simultaneous determination of glucuronic acid and sulfuric acid conjugated metabolites of daidzein and genistein in human plasma by high-performance liquid chromatography. J Chromatogr B Analyt Technol Biomed Life Sci. 2010 Mar 1;878(7-8):628-36. doi: 10.1016/j.jchromb.2010.01.028. View Source
• [2] Hosoda K, et al. Plasma profiling of intact isoflavone metabolites by high-performance liquid chromatography and mass spectrometric identification of flavone glycosides daidzin and genistin in human plasma after administration of kinako. Drug Metab Dispos. 2008 Aug;36(8):1485-1495. doi: 10.1124/dmd.108.021006. View Source
• [3] Beekmann K, et al. The effect of glucuronidation on isoflavone induced estrogen receptor (ER)α and ERβ mediated coregulator interactions. J Steroid Biochem Mol Biol. 2015 Nov;154:245-53. doi: 10.1016/j.jsbmb.2015.09.002. View Source
• [4] Soukup ST, et al. Quantification of soy isoflavones and their conjugative metabolites in plasma and urine: an automated and validated UHPLC-MS/MS method for use in large-scale studies. Anal Bioanal Chem. 2014 Sep;406(24):6007-20. doi: 10.1007/s00216-014-8035-x. View Source

Daidzein 7-O-glucuronide CAS 38482-80-3: Quantitative Differentiation Evidence Against Comparators

Comparative ERα and ERβ Coregulator Modulation Potency: Daidzein 7-O-glucuronide vs. Daidzein Aglycone

In a cell-free assay employing ERα-LBD and ERβ-LBD with 154 coregulator binding motifs, daidzein 7-O-glucuronide exhibited 8- to 4400-fold lower potency in modulating estrogen receptor-coregulator interactions compared to daidzein aglycone [1]. Glucuronidation increased the preferential activation of daidzein for ERα-LBD relative to ERβ-LBD, shifting the receptor preference profile compared to the parent aglycone [2]. The tested isoflavone compounds were 5 to 1580 times less potent than 17β-estradiol (E2) for the aglycones, with further attenuation observed for the glucuronide conjugates [3].

ERα/ERβ Modulation Potency

Head-to-head

8- to 4400-fold lower potency vs. daidzein aglycone in coregulator interaction assay; increased ERα preference

Supports conjugate-specific ER activity interpretation; aglycone extrapolation not supported

Cell-free assay, 154 coregulator motifs, E2 reference

Evidence Dimension	Potency in modulating ERα-LBD and ERβ-LBD coregulator interactions
Target Compound Data	EC50 and Emax values modulated; 8- to 4400-fold less potent than daidzein aglycone; increased ERα preference
Comparator Or Baseline	Daidzein aglycone: 5- to 1580-fold less potent than E2; baseline ERβ preference
Quantified Difference	8-fold to 4400-fold reduction in potency; shift in ERα/ERβ activation ratio
Conditions	Cell-free assay with ERα-LBD and ERβ-LBD, 154 coregulator-derived binding motifs, comparison against 17β-estradiol reference

Why This Matters

Researchers quantifying isoflavone biological effects in vivo must use daidzein 7-O-glucuronide reference standards—not daidzein aglycone—to accurately interpret estrogenic activity from circulating conjugate concentrations, as the 8- to 4400-fold potency difference precludes direct aglycone-to-conjugate extrapolation.

• [1] Beekmann K, et al. The effect of glucuronidation on isoflavone induced estrogen receptor (ER)α and ERβ mediated coregulator interactions. J Steroid Biochem Mol Biol. 2015 Nov;154:245-53. doi: 10.1016/j.jsbmb.2015.09.002. View Source
• [2] Beekmann K, et al. The effect of glucuronidation on isoflavone induced estrogen receptor (ER)α and ERβ mediated coregulator interactions. J Steroid Biochem Mol Biol. 2015 Nov;154:245-53. doi: 10.1016/j.jsbmb.2015.09.002. (ERα/ERβ preference shift) View Source
• [3] Beekmann K, et al. The effect of glucuronidation on isoflavone induced estrogen receptor (ER)α and ERβ mediated coregulator interactions. J Steroid Biochem Mol Biol. 2015 Nov;154:245-53. doi: 10.1016/j.jsbmb.2015.09.002. (E2 potency comparison) View Source

Comparative Pharmacokinetic Cmax: Daidzein 7-O-glucuronide vs. Daidzein in Rat Plasma

In Wistar rats administered daidzein solution orally, the peak plasma concentration (Cmax) of daidzein 7-O-glucuronide reached 3000 μg/L, compared to only 601.1 μg/L for free daidzein aglycone—a 5.0-fold higher circulating concentration for the glucuronide metabolite [1]. Following suspension administration, the disparity was even more pronounced: daidzein 7-O-glucuronide Cmax was 192.6 μg/L versus 127.3 μg/L for free daidzein, representing a 1.5-fold difference [2]. The absolute bioavailability of free daidzein was 12.8% (solution) and 6.1% (suspension), whereas total daidzein bioavailability (free plus conjugated) was 47.0% and 12.2% respectively—demonstrating that the glucuronide conjugate constitutes the majority of circulating isoflavone species [3].

Plasma Cmax (Rat)

Head-to-head

Cmax 3000 μg/L (glucuronide) vs. 601.1 μg/L (aglycone) — 5.0-fold higher circulating conjugate after oral solution

Supports accurate systemic exposure quantification; aglycone-only methods underestimate conjugate contribution

Wistar rats, oral solution, LC-MS/MS, n=6

Evidence Dimension	Peak plasma concentration (Cmax) and absolute bioavailability
Target Compound Data	Cmax 3000 μg/L (solution), 192.6 μg/L (suspension); contributes to 47.0% total bioavailability
Comparator Or Baseline	Free daidzein: Cmax 601.1 μg/L (solution), 127.3 μg/L (suspension); absolute bioavailability 12.8% (solution), 6.1% (suspension)
Quantified Difference	Cmax 5.0-fold higher (solution), 1.5-fold higher (suspension); bioavailability difference 34.2 percentage points (solution)
Conditions	Wistar rats, oral administration, daidzein solution vs. suspension dosage forms, LC-MS-MS quantification, n=6 per group

Why This Matters

Procurement of daidzein 7-O-glucuronide reference standard is essential for accurate pharmacokinetic quantification, as this conjugate represents the predominant circulating species (Cmax up to 3000 μg/L) and accounts for the majority of total daidzein bioavailability—analytical methods relying solely on daidzein aglycone standards will underestimate systemic exposure by up to 5-fold.

• [1] Qiu F, et al. Influence of dosage forms on pharmacokinetics of daidzein and its main metabolite daidzein-7-O-glucuronide in rats. Acta Pharmacol Sin. 2005 Sep;26(9):1145-1152. doi: 10.1111/j.1745-7254.2005.00168.x. View Source
• [2] Qiu F, et al. Influence of dosage forms on pharmacokinetics of daidzein and its main metabolite daidzein-7-O-glucuronide in rats. Acta Pharmacol Sin. 2005 Sep;26(9):1145-1152. doi: 10.1111/j.1745-7254.2005.00168.x. (suspension Cmax data) View Source
• [3] Qiu F, et al. Influence of dosage forms on pharmacokinetics of daidzein and its main metabolite daidzein-7-O-glucuronide in rats. Acta Pharmacol Sin. 2005 Sep;26(9):1145-1152. doi: 10.1111/j.1745-7254.2005.00168.x. (bioavailability data) View Source

Chromatographic Resolution: Daidzein 7-O-glucuronide Distinguished from Daidzein-4′-glucuronide and Other Conjugates

An HPLC-UV-DAD method employing a Hydrosphere C18 column achieved baseline resolution of 16 intact daidzein and genistein metabolites, including daidzein-7-glucuronide (D-7-G) and daidzein-4′-glucuronide (D-4′-G) as distinct chromatographic peaks with different retention times [1]. The method demonstrated linear calibration (r > 0.997) over 5–5000 ng/mL with lower limits of quantification (LLOQ) of 21.1–23.4 ng/mL and lower limits of detection (LLOD) of 7.9–9.4 ng/mL for each conjugate [2]. Solid-phase extraction on Oasis HLB cartridges yielded >80% recovery for these polar glucuronide metabolites [3]. The position-specific conjugation (7-O- vs. 4′-O-glucuronide) produces distinct UV spectral characteristics and retention behavior, enabling unambiguous identification without enzymatic hydrolysis [4].

Chromatographic Resolution

Method context

Baseline separation of 16 intact metabolites; distinct retention times for D-7-G and D-4′-G positional isomers

Position-specific isomer standard required for correct peak assignment in complex biological matrices

Hydrosphere C18, 10 mM NH₄OAc/ACN gradient, UV 250 nm; LLOQ 21.1–23.4 ng/mL

Evidence Dimension	Chromatographic resolution and retention time differentiation
Target Compound Data	Daidzein-7-glucuronide (D-7-G): distinct retention time, LLOQ 21.1-23.4 ng/mL, LLOD 7.9-9.4 ng/mL
Comparator Or Baseline	Daidzein-4′-glucuronide (D-4′-G), daidzein-7-sulfate (D-7-S), daidzein-4′-sulfate (D-4′-S), and mixed conjugates
Quantified Difference	Complete baseline separation of 16 metabolites; distinct UV spectral profiles for positional isomers
Conditions	Hydrosphere C18 column (100 mm × 4.6 mm, 3 μm), gradient elution with 10 mM ammonium acetate/acetonitrile, 1.5 mL/min, 45°C, UV detection at 250 nm

Why This Matters

Procurement of authenticated daidzein 7-O-glucuronide standard is mandatory for accurate peak assignment in complex biological matrices—daidzein-4′-glucuronide and other conjugates co-elute or produce overlapping signals without the correct positional isomer standard, leading to misquantification of conjugate-specific metabolic profiles.

• [1] Hosoda K, et al. Simultaneous determination of glucuronic acid and sulfuric acid conjugated metabolites of daidzein and genistein in human plasma by high-performance liquid chromatography. J Chromatogr B Analyt Technol Biomed Life Sci. 2010 Mar 1;878(7-8):628-36. doi: 10.1016/j.jchromb.2010.01.028. View Source
• [2] Hosoda K, et al. Simultaneous determination of glucuronic acid and sulfuric acid conjugated metabolites of daidzein and genistein in human plasma by high-performance liquid chromatography. J Chromatogr B Analyt Technol Biomed Life Sci. 2010 Mar 1;878(7-8):628-36. doi: 10.1016/j.jchromb.2010.01.028. (LLOQ/LLOD data) View Source
• [3] Hosoda K, et al. Simultaneous determination of glucuronic acid and sulfuric acid conjugated metabolites of daidzein and genistein in human plasma by high-performance liquid chromatography. J Chromatogr B Analyt Technol Biomed Life Sci. 2010 Mar 1;878(7-8):628-36. doi: 10.1016/j.jchromb.2010.01.028. (SPE recovery data) View Source
• [4] Hosoda K, et al. Plasma profiling of intact isoflavone metabolites by high-performance liquid chromatography and mass spectrometric identification of flavone glycosides daidzin and genistin in human plasma after administration of kinako. Drug Metab Dispos. 2008 Aug;36(8):1485-1495. doi: 10.1124/dmd.108.021006. (positional isomer differentiation) View Source

Analytical Method Validation Performance: Daidzein 7-O-glucuronide in HPLC-MS/MS Quantification

A validated high-throughput HPLC-MS/MS method for simultaneous determination of daidzein and daidzein 7-O-glucuronide in rat plasma achieved linearity with r ≥ 0.995, precision with relative standard deviation <11.4%, and accuracy with relative error <7.1% for both analytes [1]. The method demonstrated extraction recovery >92.4% and matrix effect <8.2% across the validated concentration ranges [2]. In a related UHPLC-MS/MS method separating 19 daidzein metabolites, daidzein 7-O-glucuronide was resolved from five other glucuronides, seven sulfates, and two sulfoglucuronides within 25 minutes using a sub-2 μm particle column [3]. Validation parameters met FDA and ICH guidelines for bioanalytical method validation, including selectivity, accuracy, precision, linearity, recovery, and matrix effect assessments [4].

Method Validation

Method context

Linearity r ≥ 0.995; precision RSD within acceptance limits; extraction recovery >92.4%; low matrix effect

Reported validation parameters support method-transfer context for conjugate quantification

Rat plasma, one-step protein precipitation, Kinetex C18, negative ESI-MS/MS

Evidence Dimension	HPLC-MS/MS method validation parameters
Target Compound Data	Linearity r ≥ 0.995; precision RSD <11.4%; accuracy RE <7.1%; recovery >92.4%; matrix effect <8.2%
Comparator Or Baseline	Daidzein aglycone: same validation parameters achieved in simultaneous method
Quantified Difference	Both analytes met validation acceptance criteria; conjugate exhibited high recovery (>92.4%) despite increased polarity
Conditions	Rat plasma, one-step protein precipitation, Kinetex C18 column (100 × 2.1 mm, 2.6 μm), gradient elution, negative ESI-MS/MS

Why This Matters

The demonstrated high extraction recovery (>92.4%) and low matrix effect (<8.2%) for daidzein 7-O-glucuronide confirm that this polar conjugate can be reliably quantified alongside aglycone in a single analytical run—procurement of the authentic glucuronide standard ensures calibration curves accurately reflect the conjugate's distinct MS/MS transitions and ionization efficiency.

• [1] Jin Y, et al. LC-MS/MS analysis and pharmacokinetics of daidzein and its 7-O-glucuronide in rats after oral administration of 7-O-L-valyl carbamate prodrug. Bioanalysis. 2021;13(8):589-600. View Source
• [2] Jin Y, et al. LC-MS/MS analysis and pharmacokinetics of daidzein and its 7-O-glucuronide in rats after oral administration of 7-O-L-valyl carbamate prodrug. Bioanalysis. 2021;13(8):589-600. (validation data) View Source
• [3] Soukup ST, et al. Quantification of soy isoflavones and their conjugative metabolites in plasma and urine: an automated and validated UHPLC-MS/MS method for use in large-scale studies. Anal Bioanal Chem. 2014 Sep;406(24):6007-20. doi: 10.1007/s00216-014-8035-x. View Source
• [4] Soukup ST, et al. Quantification of soy isoflavones and their conjugative metabolites in plasma and urine: an automated and validated UHPLC-MS/MS method for use in large-scale studies. Anal Bioanal Chem. 2014 Sep;406(24):6007-20. doi: 10.1007/s00216-014-8035-x. (FDA/ICH validation compliance) View Source

Purity Specifications: Daidzein 7-O-glucuronide Analytical Standards vs. Research-Grade Materials

Commercially available daidzein 7-O-glucuronide reference standards are supplied with defined chromatographic purity specifications ranging from ≥95% to ≥98% as verified by HPLC analysis . Analytical standard-grade material (e.g., Extrasynthese Catalog 1319) is provided with ≥95% HPLC purity specifically for qualitative determination as reference material . Higher-purity options (≥98%) from suppliers including ChemFaces and Alfa Chemistry are available for quantitative applications requiring enhanced accuracy . These purity levels exceed the minimal requirements for routine research use and align with pharmacopeial guidance for reference standards used in method development and validation .

Purity Specification

Specification review

≥95% to ≥98% HPLC purity for analytical standard grades; positional isomer identity authenticated

Purity grade selection supports calibration accuracy for quantitative vs. qualitative applications

Supplier CoA-based; reference material alignment reported

Evidence Dimension	Chromatographic purity specification (HPLC)
Target Compound Data	≥95% to ≥98% HPLC purity for analytical standard-grade material; ≥97% for general research grade
Comparator Or Baseline	Enzymatically prepared mixtures containing unspecified conjugate ratios; hydrolyzed total aglycone preparations
Quantified Difference	Authenticated positional isomer purity versus undefined conjugate mixtures; difference of 2-3 percentage points between analytical (≥98%) and standard (≥95%) grades
Conditions	HPLC purity determination, UV detection, supplier certificate of analysis specifications

Why This Matters

Procurement decisions between analytical standard-grade (≥95-98% HPLC purity) and research-grade daidzein 7-O-glucuronide should align with intended application—quantitative bioanalysis and method validation require the highest available purity to minimize calibration bias, while qualitative profiling may tolerate ≥95% purity reference material.

Daidzein 7-O-glucuronide CAS 38482-80-3: Evidence-Backed Research and Procurement Applications

LC-MS/MS and UHPLC-MS/MS Bioanalytical Method Development and Validation

Daidzein 7-O-glucuronide reference standard is essential for developing and validating quantitative bioanalytical methods targeting intact isoflavone conjugates in plasma, urine, and tissue homogenates [1]. The compound serves as a calibration standard for HPLC-MS/MS and UHPLC-MS/MS assays that resolve daidzein-7-glucuronide from daidzein-4′-glucuronide, sulfates, and mixed conjugates—methods validated to FDA/ICH guidelines with linearity r ≥ 0.995, precision RSD <11.4%, and extraction recovery >92.4% [2].

Pharmacokinetic and Bioavailability Studies of Daidzein Formulations and Prodrugs

Given that daidzein 7-O-glucuronide achieves plasma Cmax values up to 5-fold higher than free daidzein (3000 μg/L vs. 601.1 μg/L in rats) and accounts for the majority of total circulating isoflavones, this reference standard is mandatory for accurate pharmacokinetic assessment of daidzein formulations, dosage forms, and carbamate prodrugs [1]. Studies evaluating bioavailability enhancement strategies require conjugate quantification to distinguish between increased aglycone absorption versus altered phase II metabolism [2].

Estrogen Receptor Activity and Isoflavone Mechanism-of-Action Research

For studies investigating the estrogenic effects of circulating isoflavones, daidzein 7-O-glucuronide reference material enables accurate interpretation of receptor activation data. The glucuronide conjugate exhibits 8- to 4400-fold lower potency than daidzein aglycone in modulating ERα-LBD and ERβ-LBD coregulator interactions, with a distinct shift toward preferential ERα activation [1]. Researchers cannot extrapolate aglycone activity data to predict conjugate effects in vivo without authentic standards [2].

Metabolomics and Nutritional Biomarker Studies

In large-scale clinical and epidemiological studies investigating soy isoflavone exposure biomarkers, daidzein 7-O-glucuronide reference standards support automated UHPLC-MS/MS methods that simultaneously quantify up to 19 daidzein metabolites with sub-25-minute run times [1]. The compound's verified chromatographic purity (≥95-98%) and position-specific identity ensure accurate peak assignment in complex metabolomic profiles where conjugate positional isomers must be distinguished for biomarker interpretation [2].

Application

Selection Property

Validation Focus

LC-MS/MS Bioanalytical Method Development

Conjugate-specific calibration standard

Bioanalytical validation review and method transfer

Pharmacokinetic and Bioavailability Studies

Dominant circulating metabolite quantification

Systemic exposure model interpretation

Estrogen Receptor Activity Research

Conjugate-specific ER modulation profile

ERα/ERβ coregulator endpoint context

Metabolomics and Nutritional Biomarker Studies

Positional isomer discrimination

Automated high-throughput profiling validation

• [1] Soukup ST, et al. Quantification of soy isoflavones and their conjugative metabolites in plasma and urine: an automated and validated UHPLC-MS/MS method for use in large-scale studies. Anal Bioanal Chem. 2014 Sep;406(24):6007-20. doi: 10.1007/s00216-014-8035-x. View Source
• [2] Jin Y, et al. LC-MS/MS analysis and pharmacokinetics of daidzein and its 7-O-glucuronide in rats after oral administration of 7-O-L-valyl carbamate prodrug. Bioanalysis. 2021;13(8):589-600. View Source
• [3] Qiu F, et al. Influence of dosage forms on pharmacokinetics of daidzein and its main metabolite daidzein-7-O-glucuronide in rats. Acta Pharmacol Sin. 2005 Sep;26(9):1145-1152. doi: 10.1111/j.1745-7254.2005.00168.x. View Source
• [4] Beekmann K, et al. The effect of glucuronidation on isoflavone induced estrogen receptor (ER)α and ERβ mediated coregulator interactions. J Steroid Biochem Mol Biol. 2015 Nov;154:245-53. doi: 10.1016/j.jsbmb.2015.09.002. View Source